3-((2-methoxy-5-methylphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(2-methoxy-5-methylanilino)-6-[(4-methylphenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C19H20N4O2/c1-12-4-7-14(8-5-12)11-16-18(24)21-19(23-22-16)20-15-10-13(2)6-9-17(15)25-3/h4-10H,11H2,1-3H3,(H2,20,21,23,24)
• InChI Key: SEMVCXAKSSTLFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NC3=C(C=CC(=C3)C)OC
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol
• CAS No.: 905765-23-3

Description

3-((2-methoxy-5-methylphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Research on 1,2,4-triazole derivatives has shown that these compounds possess antimicrobial properties. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding that some compounds exhibited good to moderate activities against various microorganisms. This suggests potential applications of similar compounds in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anticancer Evaluation

• The anticancer activity of 1,2,4-triazole derivatives was also explored. Bekircan et al. (2008) synthesized new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and screened them for anticancer activity against a panel of 60 cell lines from various cancer types. Some of the synthesized compounds showed promising results, highlighting the potential of such molecules in cancer research (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Spectroscopic and Computational Analysis

• Molecular, electronic, nonlinear optical, and spectroscopic analyses of heterocyclic triazol-5-ones have been conducted to understand their properties better. Beytur and Avinca (2021) performed experimental and DFT calculations to analyze the geometric parameters, electronic properties, and spectroscopic properties of 1,2,4-triazol-5-ones, providing insights into their chemical behavior and potential applications in material sciences (Beytur & Avinca, 2021).